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Compound of Interest

Compound Name: Octahydro-1H-inden-1-amine
Cat. No.: B13220675
Get Quote
\ J

Executive Summary & Chemical Context

Octahydro-1H-inden-1-amine (

) is the fully saturated analog of 1-aminoindane. Unlike its aromatic counterpart, this compound
possesses three contiguous stereocenters (positions 1, 3a, and 7a), leading to complex
stereochemical outcomes (cis-fused vs. trans-fused rings).

Accurate Elemental Analysis (EA) is the primary gatekeeper for validating salt stoichiometry
and solvation state, particularly because saturated amine salts are prone to hygroscopicity.
This guide establishes the Theoretical Reference Standards for the most common
pharmaceutical salts and defines the acceptance criteria for experimental validation.

Key Chemical Identifiers[1][2][3][4][5]

e |[UPAC Name: Octahydro-1H-inden-1-amine[1]
e Common Names: 1-Aminohydrindane, Perhydro-1-aminoindane

e CAS Number (Free Base): 90948-98-4[1]
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« CAS Number (HCI Salt): 2095410-38-9[2]

e Molecular Weight (Base): 139.24 g/mol

Stereochemical Complexity & Isolation

Before interpreting EA data, one must confirm the stereochemical purity. The hydrogenation of
1-aminoindane typically yields a mixture of isomers. The cis-fused isomer is often the kinetic
product, while the trans-fused isomer is thermodynamically more stable.

Isomer Validation Workflow

The following diagram illustrates the critical pathway from synthesis to salt validation,
highlighting where Elemental Analysis serves as the "Stop/Go" decision point.
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Figure 1: Purification and validation workflow for Octahydro-1H-inden-1-amine salts. EA is the
critical checkpoint for stoichiometry.

Elemental Analysis Data: Reference Standards
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The following table provides the Calculated Theoretical Values for the free base and common
pharmaceutical salts. These values serve as the baseline for assessing purity. Experimental
results should fall within £0.4% of these values to meet publication and regulatory standards
(E-E-A-T requirement).

Comparative Data Table

Chemical F | MW ( Carbon Hydrogen Nitrogen Counterio
ormula
Form g/mol) (C) % (H) % (N) % n %
Free Base 139.24 77.63 12.31 10.06 N/A
Hydrochlori
d 175.70 61.52 10.33 7.97 Cl: 20.18
e
Hydrobrom
] 220.15 49.10 8.24 6.36 Br: 36.30
ide
L-Tartrate
289.33 53.97 8.01 4.84 -
(1:2)
Succinate
257.33 60.68 9.01 5.44 -
(1:2)

Critical Note on Hygroscopicity: The hydrochloride salt of octahydro-1H-inden-1-amine is
known to be hygroscopic. If experimental Hydrogen values are significantly higher (e.g., >10.6%

for HCI salt), the sample likely contains a hemihydrate or absorbed moisture.

Experimental Protocols for Salt Characterization
Protocol A: Synthesis of the Hydrochloride Salt

Objective: To isolate a crystalline form suitable for EA and X-ray diffraction.
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 Dissolution: Dissolve 1.0 g (7.18 mmol) of pure cis-octahydro-1H-inden-1-amine (free
base) in 10 mL of anhydrous diethyl ether.

« Acidification: Cool the solution to 0°C in an ice bath. Dropwise add 2.0 M HCI in diethyl ether
(4.0 mL, 8.0 mmol) under nitrogen atmosphere.

» Precipitation: A white precipitate will form immediately. Stir for 30 minutes at 0°C to ensure
complete conversion.

« |solation: Filter the solid under argon flow (to prevent moisture absorption). Wash the filter
cake with 3 x 5 mL of cold anhydrous ether.

e Drying (Crucial for EA): Dry the solid in a vacuum oven at 40°C over

for 24 hours.

o Why? Standard vacuum drying is often insufficient for saturated amine salts; phosphorus
pentoxide is required to remove trace water that skews the %H and %C values.

Protocol B: Elemental Analysis Validation

Obijective: To confirm stoichiometry and rule out solvates.

o Sample Prep: Encapsulate 2-3 mg of the dried salt in a tin capsule. Ensure the environment
is humidity-controlled (<40% RH).

e Combustion: Perform CHN analysis using a standard analyzer (e.g., PerkinElmer 2400
Series Il).

e Acceptance Criteria:
o Pass:

for all elements.

o Fail (Hydrate Indication): If C is low and H is high, calculate for a hemihydrate (
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» Hemihydrate Calc: C: 58.53%, H: 10.37%, N: 7.58%.
» |If data matches this, the salt is a stable hydrate.

Structural & Functional Implications

The choice of salt form for Octahydro-1H-inden-1-amine significantly impacts its utility in drug
development.

 Lipophilicity: The octahydro scaffold is highly lipophilic compared to the aromatic indane.
This increases blood-brain barrier (BBB) penetration but decreases water solubility.

o Salt Selection:
o HCI: Best for initial characterization but prone to hygroscopicity.

o Tartrate: Recommended for chiral resolution of the cis and trans isomers due to the
formation of diastereomeric salts.

o Succinate: Often provides better thermal stability for formulation.

Comparative Performance Diagram

The following graph visualizes the relationship between the salt form and physicochemical
properties.
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Figure 2: Impact of counterion selection on physicochemical properties of Octahydro-1H-
inden-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 7250-95-5|Decahydronaphthalen-1-amine|BLD Pharm [bldpharm.com]

¢ 2. octahydro-1H-inden-1-amine hydrochloride CAS#: 2095410-38-9 [m.chemicalbook.com]
¢ 3. 1H-Indene, octahydro-, cis- [webbook.nist.gov]

¢ 4. 1H-Indene, octahydro- [webbook.nist.gov]

¢ To cite this document: BenchChem. [Comprehensive Characterization & Salt Selection
Guide: Octahydro-1H-inden-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13220675/docs#comprehensive-characterization-
salt-selection-guide-octahydro-1h-inden-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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